Cas no 27115-86-2 (Dacuronium Bromide)
Dacuronium Bromide structure
Product Name:Dacuronium Bromide
CAS No:27115-86-2
MF:C33H58Br2N2O3
MW:690.633228778839
CID:283065
PubChem ID:14029396
Update Time:2025-04-19
Dacuronium Bromide Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium, 1,1'-[(2b,3a,5a,16b,17b)-3-(acetyloxy)-17-hydroxyandrostane-2,16-diyl]bis[1-methyl-,dibromide (9CI)
- Dacuronium Bromide
- [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-hydroxy-10,13-dimethyl-2 ,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15 ,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate d ib
- Piperidinium, 1,1'-[(2b,3a,5a,16b,17b)-3-(acetyloxy)-17-hydroxyandrostane-2,16-diyl]bis[1-meth...
- dactylomelol
- 1,1′-(3α-Acetoxy-17β-hydroxy-5α-androstane-2β,16β-ylene)bis(1-methylpiperidinium) dibromide
- Q27256221
- 3alpha,17beta-Dihydroxy-5alpha-androstan-2beta,16beta-ylene)bis-(1-methylpiperidinium)dibromide 3-acetate
- Bromuro de dacuronio
- 1,1'-[3alpha-(acetyloxy)-17beta-hydroxy-5alpha-androstane-2beta,16beta-diyl]bis(1-methyl-piperidinium) dibromide
- UNII-33482245B6
- NB 68
- CHEMBL3138544
- 33482245B6
- PANCURONIUM BROMIDE IMPURITY A [EP IMPURITY]
- Dacuronium bromide [INN:BAN]
- 3-alpha-Acetoxy-2-beta,16-beta-dipiperidino-5-alpha-androstan-17-beta-ol dimethobromide
- NB-68
- 2-beta, 16-beta-Dipiperidino-5-alpha-androstan-3-alpha,17-beta-diol 3-acetate dimethobromide
- [(2S, 3S, 5S, 8R, 9S, 10S, 13S, 14S, 16S, 17R)-17-hydroxy-10, 13-dimethyl-2, 16-bis(1-methylpiperidin-1-ium-1-yl)-2, 3, 4, 5, 6, 7, 8, 9, 11, 12, 14, 15, 16, 17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;dibromide
- 27115-86-2
- 1,1'-((2bea,3alpha,5alpha,16beta,17beta)-3-(Acetyloxy)-17-hydroxyandrostane-2,16-diyl)bis(1-methylperidinium)dibromide
- Bromuro de dacuronio [INN-Spanish]
- Bromure de dacuronium
- DACURONIUM BROMIDE [INN]
- 5alpha-Androstan-3alpha,17beta-diol, 2beta,16beta-dipipecolinio-, dibromide, 3alpha-acetate
- NS00049478
- Bromure de dacuronium [INN-French]
- EINECS 248-233-9
- Piperidinium, 1,1'-(2-beta,16-beta-(3-alpha,17-beta-dihydroxy-5-alpha-androstanylene))bis(1-methyl-, dibromide, 3-alpha-acetate
- SCHEMBL2734609
- 3.ALPHA.,17.BETA.-DIHYDROXY-5.ALPHA.-ANDROSTAN-2.BETA.,16.BETA.-YLENE)BIS-(1-METHYLPIPERIDINIUM)DIBROMIDE 3-ACETATE
- Dacuronii bromidum [INN-Latin]
- [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-17-hydroxy-10,13-dimethyl-2,16-bis(1-methylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;dibromide
- SUKULMJPMHYWKC-GMMLHHOXSA-L
- Dacuronii bromidum
- Bromure de dacuronium (INN-French)
- PANCURONIUM BROMIDE IMPURITY A (EP IMPURITY)
- NB68
- Bromuro de dacuronio (INN-Spanish)
- Dacuronii bromidum (INN-Latin)
-
- Inchi: 1S/C33H58N2O3.2BrH/c1-23(36)38-30-20-24-12-13-25-26(33(24,3)22-29(30)35(5)18-10-7-11-19-35)14-15-32(2)27(25)21-28(31(32)37)34(4)16-8-6-9-17-34;;/h24-31,37H,6-22H2,1-5H3;2*1H/q+2;;/p-2/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-;;/m0../s1
- InChI Key: SUKULMJPMHYWKC-GMMLHHOXSA-L
- SMILES: [Br-].[Br-].O[C@H]1[C@H](C[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)C[C@@H]([C@H](C[C@@H]3CC[C@@H]21)OC(C)=O)[N+]1(C)CCCCC1)[N+]1(C)CCCCC1
Computed Properties
- Exact Mass: 688.28100
- Monoisotopic Mass: 688.28142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 40
- Rotatable Bond Count: 4
- Complexity: 895
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Solid powder
- PSA: 46.53000
- LogP: -0.53470
Dacuronium Bromide Security Information
- Signal Word:Warning
- Hazardous Material transportation number:UN 2811 6.1 / PGIII
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Dacuronium Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1494240-15MG |
Pancuronium bromide Related Compound C |
27115-86-2 | 15mg |
¥10813.73 | 2025-01-11 | ||
| TRC | D102700-10mg |
Dacuronium Bromide |
27115-86-2 | 10mg |
$ 270.00 | 2023-09-08 | ||
| TRC | D102700-100mg |
Dacuronium Bromide |
27115-86-2 | 100mg |
$ 2128.00 | 2023-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1494240-15MG |
27115-86-2 | 15MG |
¥13300.87 | 2023-01-05 | |||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1494240-15MG |
27115-86-2 | 15MG |
¥9538.08 | 2023-04-13 |
Dacuronium Bromide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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